molecular formula C11H9NO3S2 B8492268 2-(5-Acetyl-thiophen-2-ylmethyl)-thiazole-4-carboxylic acid

2-(5-Acetyl-thiophen-2-ylmethyl)-thiazole-4-carboxylic acid

Cat. No. B8492268
M. Wt: 267.3 g/mol
InChI Key: LXAVQEGBPQOLSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Acetyl-thiophen-2-ylmethyl)-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO3S2 and its molecular weight is 267.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9NO3S2

Molecular Weight

267.3 g/mol

IUPAC Name

2-[(5-acetylthiophen-2-yl)methyl]-1,3-thiazole-4-carboxylic acid

InChI

InChI=1S/C11H9NO3S2/c1-6(13)9-3-2-7(17-9)4-10-12-8(5-16-10)11(14)15/h2-3,5H,4H2,1H3,(H,14,15)

InChI Key

LXAVQEGBPQOLSV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=C(S1)CC2=NC(=CS2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-(5-acetyl-thiophen-2-ylmethyl)-thiazole-4-carboxylic acid ethyl ester (2.20 g, 7.46 mmol) in THF (32 mL) was treated at rt with 1N NaOH (16 mL, 16.00 mmol) and the reaction mixture was stirred for 16 h at rt. The reaction mixture was poured in 1N HCl and extracted twice with EA. The combined org. extracts were dried over MgSO4, filtered, and the solvent was removed under reduced pressure to give the title compound as a deep brown foam. LC-MS-conditions 02: tR=0.78 min, [M+H]+=268.08.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(5-acetyl-thiophen-2-ylmethyl)-thiazole-4-carboxylic acid ethyl ester
Quantity
2.2 g
Type
reactant
Reaction Step Two
Name
Quantity
16 mL
Type
reactant
Reaction Step Two
Name
Quantity
32 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.